Cas no 190963-49-6 (4-ethyl-2-oxohexanoic Acid)

• Product Name: 4-ethyl-2-oxohexanoic Acid
• CAS No: 190963-49-6
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 1384050
• PubChem ID: 54267479
• Update Time: 2025-04-20

4-ethyl-2-oxohexanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2-oxohexanoic Acid
• SCHEMBL8587055
• 190963-49-6
• AKOS011598262
• EN300-1841164
• DTXSID00710172

• Inchi： 1S/C8H14O3/c1-3-6(4-2)5-7(9)8(10)11/h6H,3-5H2,1-2H3,(H,10,11)
• InChI Key： RHTMTACREJQFGS-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC(CC)CC

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives